Cas no 17149-74-5 (Ergocalciferol,5,6-dihydro-5a-hydroxy-,cyclic carbonate (8CI))

• Product Name: Ergocalciferol,5,6-dihydro-5a-hydroxy-,cyclic carbonate (8CI)
• CAS No: 17149-74-5
• MF: C₁₅H₁₂CaN₂O₂
• MW: 292.345982551575
• CID: 122137
• PubChem ID: 57370507
• Update Time: 2025-04-18

Ergocalciferol,5,6-dihydro-5a-hydroxy-,cyclic carbonate (8CI) Chemical and Physical Properties

Names and Identifiers

• Ergocalciferol,5,6-dihydro-5a-hydroxy-,cyclic carbonate (8CI)
• 5,5-Diphenylhydantoin calcium
• calcium,5,5-diphenylimidazolidine-2,4-dione
• A811374
• 5,5-Diphenylhydantoin calcium salt
• 17199-74-5
• DTXSID50724709
• 5,5-Diphenylimidazolidine-2,4-dione--calcium (1/1)
• 17149-74-5

• Inchi： 1S/C15H12N2O2.Ca/c18-13-15(17-14(19)16-13,11-7-3-1-4-8-11)12-9-5-2-6-10-12;/h1-10H,(H2,16,17,18,19);
• InChI Key： HTGLOTSAWDRCJT-UHFFFAOYSA-N
• SMILES： [Ca].O=C1C(C2C=CC=CC=2)(C2C=CC=CC=2)NC(N1)=O

Computed Properties

• Exact Mass: 292.05256
• Monoisotopic Mass: 292.0524685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2